Cas no 1448033-19-9 (1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)azetidine-3-carboxamide)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)azetidine-3-carboxamide
• CAS No: 1448033-19-9
• MF: C₁₉H₂₁N₃O₅
• MW: 371.387144804001
• CID: 5843348
• PubChem ID: 71785386
• Update Time: 2025-07-22

1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)azetidine-3-carboxamide
• 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)azetidine-3-carboxamide
• 1448033-19-9
• F6125-2153
• AKOS024532983
• VU0532768-1
• 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(3-(tert-butyl)isoxazol-5-yl)azetidine-3-carboxamide

• Inchi： 1S/C19H21N3O5/c1-19(2,3)15-7-16(27-21-15)20-17(23)12-8-22(9-12)18(24)11-4-5-13-14(6-11)26-10-25-13/h4-7,12H,8-10H2,1-3H3,(H,20,23)
• InChI Key： JSGIOWHYLRRBRW-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C3OCOC3=C2)=O)CC(C(NC2ON=C(C(C)(C)C)C=2)=O)C1

Computed Properties

• Exact Mass: 371.14812078g/mol
• Monoisotopic Mass: 371.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.9Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)azetidine-3-carboxamide

Introduction to 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)azetidine-3-carboxamide (CAS No. 1448033-19-9)

The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)azetidine-3-carboxamide, identified by its CAS number 1448033-19-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple pharmacophoric moieties, including a 2H-1,3-benzodioxole core and a tert-butyl-substituted oxazole ring, suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery efforts. The 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)azetidine-3-carboxamide structure exemplifies the synergy between structural complexity and biological activity. The benzodioxole moiety is well-known for its role in various bioactive molecules, often contributing to properties such as binding affinity and metabolic stability. Similarly, the oxazole ring is frequently incorporated into pharmacological agents due to its ability to modulate enzyme activity and receptor interactions.

The specific arrangement of functional groups in this compound—namely the carbonyl group at the 5-position of the benzodioxole ring and the azetidine scaffold linked via an amide bond—provides a unique chemical profile. This configuration allows for potential interactions with a wide range of biological targets, including enzymes and receptors implicated in various diseases. The tert-butyl group on the oxazole ring further enhances the steric properties of the molecule, which can influence both its solubility and binding affinity.

Recent studies have highlighted the importance of multifunctional scaffolds in drug design. The combination of a benzodioxole and oxazole ring system in 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-oxazol-5-yl)azetidine-3-carboxamide offers a platform for developing molecules with enhanced therapeutic potential. For instance, such structures have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The ability to fine-tune the electronic and steric properties of these compounds through structural modifications opens up numerous possibilities for optimizing their biological activity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Key synthetic strategies include condensation reactions to form the amide linkage and cyclization processes to establish the heterocyclic rings. Advances in synthetic methodologies have enabled chemists to construct complex molecules like this with greater efficiency and yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in achieving high enantiomeric purity.

In terms of biological evaluation, preliminary studies on derivatives of this class have shown promising results in vitro. The benzodioxole moiety has been associated with activities targeting neurological disorders, while the oxazole ring has demonstrated efficacy against bacterial infections. The amide linkage provides a hinge region that can be exploited for modulating protein-protein interactions. Further investigation into the mechanism of action will be crucial in understanding how this compound interacts with biological systems.

The potential therapeutic applications of 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-tert-butyl-1,2-o<0xE4><0x8D><0xA0>azole)-5-carboxamide are broad-ranging. Given its structural features, it could be developed into a lead compound for drugs targeting inflammatory diseases or infectious pathogens. Additionally, its unique scaffold may inspire new chemical entities with improved pharmacokinetic profiles compared to existing treatments. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

As research progresses, computational methods are playing an increasingly important role in drug discovery. Molecular modeling techniques can predict how this compound might interact with biological targets based on its three-dimensional structure. By leveraging these tools early in the discovery process, researchers can prioritize promising candidates for experimental validation more efficiently than traditional methods alone would allow.

The development of novel pharmaceuticals remains a dynamic field driven by both scientific innovation and unmet medical needs. Compounds like 1448033<0xE9><0xA4><0x8D>9<0xE9><0xA4><0x8D>9, with their complex structures and diverse functional groups, represent just one example of how interdisciplinary approaches can lead to breakthroughs in medicine. Continued exploration into their chemical space will undoubtedly yield new insights into disease mechanisms and therapeutic strategies.